Cas no 51944-07-1 (Nickel (II) carbonate, typically 99.8% (metals basis))

• Product Name: Nickel (II) carbonate, typically 99.8% (metals basis)
• CAS No: 51944-07-1
• MF: CH₂NiO₄
• MW: 136.7175822258
• CID: 936147
• PubChem ID: 19607392
• Update Time: 2025-06-14

Nickel (II) carbonate, typically 99.8% (metals basis) Chemical and Physical Properties

Names and Identifiers

• nickel(2+);carbonate;hydrate
• Nickel(II) Carbonate Monohydrate
• Nickel (II) carbonate, typically 99.8% (metals basis)
• Nickel(II) Carbonate xhydrate
• AKOS030242059
• 2408237-19-2
• 51944-07-1
• nickel carbonate hydrate
• NICKEL(II) CARBONATE HYDRATE
• ZBQNIFVEJKLWAA-UHFFFAOYSA-L

• Inchi： 1S/CH2O3.Ni.H2O/c2-1(3)4;;/h(H2,2,3,4);;1H2/q;+2;/p-2
• InChI Key： ZBQNIFVEJKLWAA-UHFFFAOYSA-L
• SMILES： [Ni+2].[O-]C(=O)[O-].O

Computed Properties

• Exact Mass: 117.92
• Monoisotopic Mass: 135.930650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 63.19

Additional information on Nickel (II) carbonate, typically 99.8% (metals basis)

Nickel (II) Carbonate (CAS No. 51944-07-1): A High-Purity Compound for Advanced Applications

Nickel (II) carbonate, with the CAS No. 51944-07-1, is a versatile inorganic compound widely recognized for its high purity, typically 99.8% (metals basis). This compound plays a critical role in various industrial and research applications, particularly in catalysis, electroplating, and advanced material synthesis. Its unique chemical properties make it a preferred choice for professionals seeking reliable and consistent performance in specialized processes.

In recent years, the demand for high-purity nickel carbonate has surged due to its applications in renewable energy technologies, such as nickel-based batteries and fuel cells. As the world shifts toward sustainable energy solutions, researchers are increasingly exploring nickel compounds for their efficiency and cost-effectiveness. Nickel (II) carbonate 99.8% purity is particularly valued for its role in producing nickel oxide, a key component in battery electrodes and other energy storage devices.

The compound's chemical stability and consistent composition make it ideal for laboratory use and industrial-scale production. For instance, in the ceramics industry, nickel carbonate is used to create vibrant pigments and glazes, while in electronics, it contributes to the fabrication of conductive materials. Its metals basis purity ensures minimal impurities, which is crucial for applications requiring precise chemical reactions.

One of the most frequently asked questions about CAS No. 51944-07-1 is its solubility and reactivity under different conditions. Studies show that nickel (II) carbonate is sparingly soluble in water but reacts with acids to form soluble nickel salts, making it useful in chemical synthesis. Additionally, its thermal decomposition properties are of interest to researchers developing nickel-based catalysts for industrial processes.

From an environmental perspective, the safe handling and disposal of nickel compounds are topics of growing importance. While nickel (II) carbonate is not classified as hazardous under standard regulations, proper storage and usage protocols are recommended to ensure workplace safety. This aligns with broader industry trends emphasizing sustainable chemical practices and green chemistry.

In summary, nickel (II) carbonate (CAS No. 51944-07-1) is a high-purity compound with diverse applications across multiple industries. Its role in advanced materials, energy storage, and catalysis underscores its importance in modern technology. As research continues to uncover new uses for this compound, its relevance in both industrial and scientific fields is expected to grow.